Cas no 882670-91-9 (Pyrido2,3-dpyrimidin-2-amine, N-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyrido2,3-dpyrimidin-2-amine, N-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 882670-91-9
• MF: C₁₄H₁₉BN₄O₂
• MW: 286.137262582779
• CID: 1120394
• PubChem ID: 71304568
• Update Time: 2025-11-03

Pyrido2,3-dpyrimidin-2-amine, N-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyrido[2,3-d]pyrimidin-2-amine
• N-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDO[2,3-D]PYRIMIDIN-2-AMINE
• J-523668
• FT-0719750
• 882670-91-9
• DA-01653
• Pyrido2,3-dpyrimidin-2-amine, N-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C14H19BN4O2/c1-13(2)14(3,4)21-15(20-13)10-6-9-7-18-12(16-5)19-11(9)17-8-10/h6-8H,1-5H3,(H,16,17,18,19)
• InChI Key： BFYWWBLERXAQIH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3C(=CN=C(NC)N=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1601060g/mol
• Monoisotopic Mass: 286.1601060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines